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Compound of Interest

Compound Name: 2,2'-Oxydipropanol

Cat. No.: B032387 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the proper handling, personal protective equipment (PPE), and disposal of 2,2'-
Oxydipropanol, fostering a secure research environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
2,2'-Oxydipropanol, also known as dipropylene glycol, is a colorless, viscous liquid with low

acute toxicity.[1][2] While it is not classified as a hazardous substance under GHS criteria, it

can cause mild, temporary irritation to the skin and eyes.[3] Therefore, adherence to standard

laboratory safety protocols and the use of appropriate PPE is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications & Best
Practices

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves offer

sufficient protection for

incidental contact.[4] For

prolonged or immersive

contact, consult the glove

manufacturer's resistance

guide.

Eye and Face Protection
Safety glasses with side

shields or goggles

Safety eyewear should be

worn to protect against

potential splashes.[5] A face

shield may be necessary if

there is a significant splash

hazard.[4]

Skin and Body Protection Laboratory coat

A standard, buttoned lab coat

is recommended to protect

skin and personal clothing.[4]

Foot Protection Closed-toe shoes

Shoes that fully cover the feet

are required in any laboratory

setting where chemicals are

handled.[4]

Respiratory Protection Not normally required

Use in a well-ventilated area.

[6] If engineering controls are

insufficient to control vapors or

mists, respiratory protection

may be necessary.[3]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step 1: Preparation and Engineering Controls
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Ensure the work area is well-ventilated.

Confirm that an emergency eyewash station and safety shower are readily accessible.[3]

Assemble all necessary PPE before handling the chemical.

Step 2: Chemical Handling

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the handling area.[6]

Use non-sparking tools if there is a risk of flammable vapor generation, although 2,2'-
Oxydipropanol has a high flash point.[3]

Keep containers tightly closed when not in use.[8]

Step 3: Spill Management

In the event of a small spill, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[6]

For larger spills, contain the liquid to prevent it from entering drains or waterways.[8]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[6]

Step 4: Disposal

2,2'-Oxydipropanol is considered readily biodegradable and does not meet the criteria for

hazardous waste according to U.S. EPA regulations.[1][5]

Dispose of unused 2,2'-Oxydipropanol and contaminated materials in accordance with all

applicable federal, state, and local regulations.[5][7]

Do not dispose of the chemical down the drain unless permitted by local ordinances.

Contaminated packaging should be disposed of as unused product.[3]
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Workflow for Safe Handling of 2,2'-Oxydipropanol
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Safe handling workflow for 2,2'-Oxydipropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

